Cas no 1264037-72-0 (2-cyclopentylquinazolin-4-amine)

• Product Name: 2-cyclopentylquinazolin-4-amine
• CAS No: 1264037-72-0
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5972128
• PubChem ID: 66520275
• Update Time: 2025-07-18

2-cyclopentylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(cyclopentyl)quinazoline
• 4-Quinazolinamine, 2-cyclopentyl-
• 2-cyclopentylquinazolin-4-amine
• AKOS015942537
• EN300-1645582
• 1264037-72-0
• CS-0283628

• Inchi： 1S/C13H15N3/c14-12-10-7-3-4-8-11(10)15-13(16-12)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2,(H2,14,15,16)
• InChI Key： DFQYFQUNZZFYBA-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(N)N=C1C1CCCC1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 325.2±30.0 °C(Predicted)
• pka: 7.77±0.50(Predicted)

Additional information on 2-cyclopentylquinazolin-4-amine

Introduction to 2-cyclopentylquinazolin-4-amine (CAS No: 1264037-72-0)

2-cyclopentylquinazolin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1264037-72-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline class, a scaffold widely recognized for its pharmacological versatility and biological activity. Quinazoline derivatives have been extensively studied for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The introduction of a cyclopentyl group into the quinazoline core introduces unique structural and functional properties, making 2-cyclopentylquinazolin-4-amine a promising candidate for further exploration in drug discovery.

The structural framework of 2-cyclopentylquinazolin-4-amine consists of a fused bicyclic system comprising a benzene ring and a pyrimidine ring. The presence of the cyclopentyl substituent at the 2-position of the quinazoline ring enhances its molecular complexity and interacts differently with biological targets compared to unsubstituted quinazolines. This modification can influence both the pharmacokinetic and pharmacodynamic properties of the compound, potentially improving its efficacy and selectivity in therapeutic applications.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives with improved pharmacological profiles. The 2-cyclopentylquinazolin-4-amine structure has been investigated for its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Studies have shown that quinazoline derivatives can modulate signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors. The cyclopentyl group may contribute to enhanced binding affinity by optimizing the orientation of key functional groups within the active site of target proteins.

One of the most compelling aspects of 2-cyclopentylquinazolin-4-amine is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, starting from readily available precursors such as cyclopentanone and appropriate halogenated quinazoline intermediates. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives, allowing researchers to explore diverse structural modifications. This accessibility makes 2-cyclopentylquinazolin-4-amine an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.

The biological activity of 2-cyclopentylquinazolin-4-amine has been evaluated in various preclinical models. Preliminary studies suggest that it exhibits inhibitory effects on certain kinases, which are critical enzymes in cellular signaling pathways associated with cancer growth and metastasis. Additionally, the compound has shown promise in reducing inflammation by modulating immune cell function. These findings highlight its potential as a lead compound for further development into therapeutic drugs.

Recent advancements in computational chemistry have facilitated the design of more effective derivatives of 2-cyclopentylquinazolin-4-amine. Molecular docking simulations and virtual screening techniques have been employed to identify structural modifications that could enhance binding affinity and reduce off-target effects. These computational approaches complement traditional experimental methods, accelerating the drug discovery process. By leveraging these technologies, researchers can optimize the pharmacological properties of 2-cyclopentylquinazolin-4-amine, making it a more viable candidate for clinical development.

The pharmacokinetic profile of 2-cyclopentylquinazolin-4-amine is another area of interest. Studies have indicated that the compound exhibits moderate solubility in water and favorable metabolic stability, suggesting potential for oral administration. However, further investigations are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties. Understanding these parameters is crucial for determining optimal dosing regimens and predicting clinical efficacy.

In conclusion, 2-cyclopentylquinazolin-4-amine (CAS No: 1264037-72-0) represents a significant advancement in quinazoline-based drug discovery. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further exploration in therapeutic applications. As research continues to uncover new biological targets and synthetic strategies, compounds like 2-cyclopentylquinazolin-4-am ine are likely to play a pivotal role in developing next-generation pharmaceuticals.